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Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,3,4-trimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,3,4-trimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 303959-39-9
VCID: VC0459405
InChI: InChI=1S/C29H27N5O5/c1-36-23-10-9-20(25(37-2)26(23)38-3)24-22-14-34(28(35)39-15-18-7-5-4-6-8-18)12-11-19(22)21(13-30)27(33)29(24,16-31)17-32/h4-11,22,24H,12,14-15,33H2,1-3H3/t22-,24+/m0/s1
SMILES: COC1=C(C(=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4)OC)OC
Molecular Formula: C29H27N5O5
Molecular Weight: 525.6g/mol

Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,3,4-trimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate

CAS No.: 303959-39-9

Main Products

VCID: VC0459405

Molecular Formula: C29H27N5O5

Molecular Weight: 525.6g/mol

Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,3,4-trimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate - 303959-39-9

CAS No. 303959-39-9
Product Name Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,3,4-trimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Molecular Formula C29H27N5O5
Molecular Weight 525.6g/mol
IUPAC Name benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,3,4-trimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Standard InChI InChI=1S/C29H27N5O5/c1-36-23-10-9-20(25(37-2)26(23)38-3)24-22-14-34(28(35)39-15-18-7-5-4-6-8-18)12-11-19(22)21(13-30)27(33)29(24,16-31)17-32/h4-11,22,24H,12,14-15,33H2,1-3H3/t22-,24+/m0/s1
Standard InChIKey OTOZUFYGPRMECA-LADGPHEKSA-N
Isomeric SMILES COC1=C(C(=C(C=C1)[C@@H]2[C@H]3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4)OC)OC
SMILES COC1=C(C(=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4)OC)OC
Canonical SMILES COC1=C(C(=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4)OC)OC
PubChem Compound 11838458
Last Modified Nov 11 2021
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